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Compound of Interest

Compound Name: (S)-(+)-2-methoxypropanol

Cat. No.: B039319

Technical Guide: Physical Properties of (S)-(+)-2-
Methoxypropanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (S)-(+)-2-
methoxypropanol, a chiral compound of interest in various research and development
applications. This document outlines its boiling point and density, supported by detailed
experimental protocols for their determination.

Core Physical Properties

A summary of the essential physical characteristics of (S)-(+)-2-methoxypropanol is
presented below. These values are critical for its handling, application, and process
development.

Physical Property Value Conditions
Boiling Point 130 °C At 760 mmHg
Density 0.938 g/cm? At 20 °C[1]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b039319?utm_src=pdf-interest
https://www.benchchem.com/product/b039319?utm_src=pdf-body
https://www.benchchem.com/product/b039319?utm_src=pdf-body
https://www.benchchem.com/product/b039319?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-1-propanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the boiling point and

density of liquid compounds like (S)-(+)-2-methoxypropanol.

Determination of Boiling Point using the Thiele Tube
Method

The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of a liquid.

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)
Small test tube

Heating mantle or Bunsen burner
Mineral oil or other suitable heating fluid

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount of the liquid sample, (S)-(+)-2-methoxypropanol, is placed into the small
test tube.

The capillary tube, with its sealed end facing upwards, is placed inside the test tube
containing the sample.

The test tube is securely attached to the thermometer using a rubber band or wire, ensuring
the bulb of the thermometer is aligned with the sample.

The Thiele tube is filled with mineral oil to a level just above the top of the side arm.
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e The thermometer and test tube assembly is immersed in the Thiele tube, with the sample
positioned in the main body of the tube.

e The side arm of the Thiele tube is gently heated, allowing for the circulation of the heating
fluid to ensure uniform temperature distribution.

e As the temperature rises, a slow stream of bubbles will emerge from the open end of the
capillary tube.

e Heating is continued until a rapid and continuous stream of bubbles is observed.
e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid
begins to enter the capillary tube.[2][3] This temperature is recorded.

Determination of Density using a Pychometer

A pycnometer, or specific gravity bottle, is used for the precise measurement of the density of a
liquid.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance (accurate to at least 0.001 g)

Thermometer

Water bath (for temperature control)

Distilled water (for calibration)

The liquid sample ((S)-(+)-2-methoxypropanol)
Procedure:

e The pycnometer is thoroughly cleaned and dried, and its mass is accurately determined
using the analytical balance (m_empty).
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» The pycnometer is then filled with distilled water and placed in a water bath at a constant,
known temperature (e.g., 20°C) until thermal equilibrium is reached.

e The stopper is inserted, and any excess water that emerges from the capillary is carefully
wiped away.

e The mass of the pycnometer filled with water is measured (m_water).
e The pycnometer is emptied, cleaned, and thoroughly dried.

e The pycnometer is then filled with the liquid sample, (S)-(+)-2-methoxypropanol, and the
process of bringing it to the same constant temperature in the water bath is repeated.

e The mass of the pycnometer filled with the sample is determined (m_sample).

o The density of the sample is calculated using the following formula: Density _sample =
(m_sample - m_empty) / (m_water - m_empty) * Density water where the density of water at
the experimental temperature is a known value.[4]

Workflow for Physical Property Determination

The following diagram illustrates a standardized workflow for the characterization of the
physical properties of a chemical compound.
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Workflow for Physical Property Determination of a Chemical Compound
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Caption: A flowchart illustrating the key stages in determining the physical properties of a
chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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